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Compound of Interest

Compound Name: Cdk8-IN-1

Cat. No.: B3028136 Get Quote

For Immediate Implementation by Researchers, Scientists, and Drug Development

Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Cdk8-IN-1, a potent and selective CDK8 inhibitor. Adherence to these protocols is essential to

ensure personal safety and maintain a secure laboratory environment.

Physicochemical and Hazard Data
A summary of the key quantitative data for Cdk8-IN-1 is presented below for easy reference.
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Property Value Reference

Chemical Formula C₁₁H₈F₃N₃O [1]

Molecular Weight 255.20 g/mol [1][2]

CAS Number 1629633-48-2 [1][2]

Appearance Powder [2][3]

Storage (Powder) -20°C for up to 3 years [1][3]

Storage (in Solvent)

-80°C for up to 6 months;

-20°C for up to 1 month. Avoid

repeated freeze-thaw cycles.

[1][4]

GHS Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

GHS Pictograms

Acute Toxicity (Harmful)

Hazardous to the Aquatic

Environment

[1]

Personal Protective Equipment (PPE) Protocol
The following personal protective equipment is mandatory when handling Cdk8-IN-1 to

minimize exposure risk.

Required PPE:
Eye Protection: Safety goggles with side-shields are required.[1]

Hand Protection: Wear protective, chemical-resistant gloves.[1] If handling hazardous drugs,

two pairs of chemotherapy gloves may be required.[5]

Body Protection: An impervious laboratory coat or gown is necessary.[1] For tasks with a risk

of splashing, consider a hooded two-piece chemical splash suit or disposable chemical-

resistant coveralls.[6]
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Respiratory Protection: Use a suitable respirator if ventilation is inadequate or when handling

the powder outside of a contained system.[1] Ensure the respirator is NIOSH-approved.[6]

Logical Workflow for PPE Usage
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Preparation

Donning Sequence

Handling Cdk8-IN-1

Doffing Sequence (Contaminated Area)

Exit & Decontamination

Assess Risks:
Inhalation, Skin/Eye Contact

Select Appropriate PPE:
Goggles, Gloves, Gown, Respirator

1. Don Gown/Lab Coat

2. Don Respirator (if needed)

3. Don Goggles/Face Shield

4. Don Gloves (over cuffs)

Perform Work in Ventilated Area

1. Remove Gloves

2. Remove Gown/Lab Coat

Wash Hands

3. Remove Goggles/Face Shield

4. Remove Respirator

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: PPE workflow for handling Cdk8-IN-1.
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Operational Handling and Disposal Plan
Follow these procedural steps for the safe handling and disposal of Cdk8-IN-1.

Step-by-Step Handling Procedures:
Preparation:

Ensure a safety shower and eye wash station are accessible and operational.[1]

Work in a well-ventilated area, preferably within a laboratory fume hood, to avoid

inhalation of dust or aerosols.[1]

Avoid contact with skin and eyes.[1]

During Use:

Do not eat, drink, or smoke when using this product.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

In case of accidental swallowing, call a poison center or doctor immediately and rinse your

mouth.[1]

Spill Management:

In the event of a spill, collect the spillage to prevent it from entering drains, water courses,

or the soil.[1]

Clean spills promptly and in a safe manner.[1]

Storage:

Keep the container tightly sealed.[1]

Store in a cool, well-ventilated area away from direct sunlight and sources of ignition.[1]

For long-term stability, store the powder at -20°C and solutions at -80°C.[1][4]
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Waste Disposal Pathway
Cdk8-IN-1 is classified as very toxic to aquatic life with long-lasting effects; therefore, proper

disposal is critical.[1]

Waste Generation

Collection & Segregation

Final Disposal

Contaminated PPE (gloves, gowns)
Empty Vials, Weighing Papers

Collect in Labeled, Sealed
Hazardous Waste Container

Unused Solutions of Cdk8-IN-1
Contaminated Solvents

Collect in Labeled, Leak-Proof
Chemical Waste Container

Dispose of contents/container to an
approved waste disposal plant

Click to download full resolution via product page

Caption: Waste disposal pathway for Cdk8-IN-1.

This document is intended as a guide and should be supplemented by your institution's specific

safety protocols and a comprehensive review of the full Safety Data Sheet (SDS) for Cdk8-IN-
1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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